Cas no 1211520-64-7 (3-Fluoro-2-hydroxyisonicotinaldehyde)

• Product Name: 3-Fluoro-2-hydroxyisonicotinaldehyde
• CAS No: 1211520-64-7
• MF: C₆H₄FNO₂
• MW: 141.099864959717
• CID: 4921347
• Update Time: 2025-05-21

3-Fluoro-2-hydroxyisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-hydroxyisonicotinaldehyde
• 3-Fluoro-2-hydroxyisonicotinaldehyde

• Inchi： 1S/C6H4FNO2/c7-5-4(3-9)1-2-8-6(5)10/h1-3H,(H,8,10)
• InChI Key： LEKZQNXPXZFRMG-UHFFFAOYSA-N
• SMILES： FC1C(NC=CC=1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: -0.3
• Topological Polar Surface Area: 46.2

Additional information on 3-Fluoro-2-hydroxyisonicotinaldehyde

3-Fluoro-2-hydroxyisonicotinaldehyde (CAS No. 1211520-64-7): An Overview of Its Properties and Applications in Chemical and Pharmaceutical Research

3-Fluoro-2-hydroxyisonicotinaldehyde (CAS No. 1211520-64-7) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, also known as 3-fluoro-2-hydroxy-pyridine-4-carbaldehyde, is characterized by its fluoro and hydroxy functional groups, which confer it with distinct chemical properties and reactivity profiles.

The molecular formula of 3-Fluoro-2-hydroxyisonicotinaldehyde is C₇H₅FO₂, and its molecular weight is approximately 148.11 g/mol. The presence of the fluoro substituent on the pyridine ring imparts significant electronic effects, enhancing the compound's reactivity and stability. The hydroxy group, on the other hand, introduces polarity and hydrogen bonding capabilities, making it a valuable intermediate in synthetic chemistry.

In the context of pharmaceutical research, 3-Fluoro-2-hydroxyisonicotinaldehyde has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in several cancers and inflammatory disorders.

The unique electronic properties of 3-Fluoro-2-hydroxyisonicotinaldehyde make it an attractive candidate for use in organic synthesis. Its ability to undergo selective functionalization reactions, such as nucleophilic addition and condensation reactions, has been extensively studied. These reactions allow for the facile introduction of diverse functional groups, thereby expanding its utility in the synthesis of complex organic molecules.

In addition to its applications in drug discovery, 3-Fluoro-2-hydroxyisonicotinaldehyde has also found use in materials science. Researchers have explored its potential as a precursor for the synthesis of functionalized polymers and other advanced materials. The fluoro and hydroxy groups provide opportunities for tailoring the physical and chemical properties of these materials, making them suitable for various applications, including electronics and biomedical devices.

The synthesis of 3-Fluoro-2-hydroxyisonicotinaldehyde can be achieved through several routes, each with its own advantages and limitations. One common method involves the oxidation of 3-fluoro-2-hydroxypyridine followed by aldehyde formation. Another approach involves the reaction of 3-fluoropyridine with an appropriate electrophile to introduce the hydroxy group, followed by further functionalization to form the aldehyde moiety. These synthetic strategies have been optimized to improve yield and purity, making the compound more accessible for research purposes.

The safety profile of 3-Fluoro-2-hydroxyisonicotinaldehyde is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working under a fume hood when necessary, and storing the compound in a cool, dry place away from incompatible substances.

In conclusion, 3-Fluoro-2-hydroxyisonicotinaldehyde (CAS No. 1211520-64-7) is a valuable compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure and reactivity make it an essential building block for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern scientific endeavors.